Pyrrolo[3,4-d]pyridazines
Pyrrolo[3,4-d]pyridazines are a class of heterocyclic compounds that have shown significant interest in various fields including medicinal chemistry and pharmaceuticals. These molecules feature a pyrrole ring fused to a pyridazine ring, creating a unique structural framework with multiple potential biological activities. Due to their diverse molecular properties, these compounds exhibit a wide range of pharmacological profiles. For instance, they can act as potent inhibitors of various enzymes such as protein kinases and DNA topoisomerases, making them promising candidates for the development of therapeutic agents against cancer and other diseases. Additionally, due to their structural complexity, pyrrolo[3,4-d]pyridazines also have applications in the design of new materials with unique properties. The synthesis of these compounds is often achieved through multi-step organic reactions involving coupling, alkylation, or substitution steps, providing chemists with a versatile toolbox for further exploration and application in both academia and industry.
![Pyrrolo[3,4-d]pyridazines](https://www.kuujia.com/images/category/u3418.png)
Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-chloro-5,6,7-trimethyl-pyrrolo[3,4-d]pyridazine;hydrochloride | 96441-91-7 | C9H10N3Cl.HCl |
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1,4,5,7-Tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-amine | 35078-87-6 | C10H14N4 |
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5,6,7-trimethyl-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one | 90817-87-1 | C9H9N3O |
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7,8,9,10-Tetrahydropyridazino[4,5-a]indolizin-4(3H)-one | 1434051-77-0 | C10H11N3O |
Related Literature
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Hyeon Gyun Yoo,Seungjun Kim,Keon Jae Lee RSC Adv., 2014,4, 20017-20023
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Jie-Cheng Deng,Chih-Wei Kuo,Shih-Ching Chuang Chem. Commun., 2014,50, 10580-10583
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Ying Wen,Ning Jing,Fangjun Huo,Caixia Yin Analyst, 2021,146, 7450-7463
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Chunyan Wang,Ligang Feng Energy Adv., 2024,3, 14-29
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Howard M. Colquhoun,Yun Fu Chan,Christine J. Cardin,Michael G. B. Drew,Yu Gan,Kareem Abd El Kader,Terence M. White Dalton Trans., 2007, 3864-3867
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